Cas no 27018-76-4 (1-benzyl-1H-indole-3-carboxylic acid)

• Product Name: 1-benzyl-1H-indole-3-carboxylic acid
• CAS No: 27018-76-4
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD00057094
• CID: 53057
• PubChem ID: 33671
• Update Time: 2025-04-18

1-benzyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzylindole-3-carboxylic acid
• 1-Benzyl-1H-indole-3-carboxylic acid
• 1-(phenylmethyl)-1H-indole-3-carboxylic acid
• 1-benzyl-indole-3-carboxylic acid
• INDOLE-3-CARBOXYLIC ACID,1-BENZYL
• N-benzylindole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-
• INDOLE-3-CARBOXYLIC ACID, 1-BENZYL-
• LVYDDRHDOKXFMW-UHFFFAOYSA-N
• PubChem7313
• CBMicro_033327
• Cambridge id 5791025
• Oprea1_193229
• 1-benzylindol-3-carboxylic acid
• HMS1773G10
• EN300-18367
• B-1200
• 1-benzylindole-3-carboxylate
• BRN 0404957
• BIM-0033291.P001
• MFCD00057094
• 1-Benzyl-1H-indole-3-carboxylicacid
• 27018-76-4
• CS-W014620
• DTXSID60181506
• AKOS000263090
• Z57912649
• FT-0638659
• SCHEMBL1606606
• 9T-1504
• 5-22-03-00037 (Beilstein Handbook Reference)
• CHEMBL1775161
• A818840
• ALBB-028524
• STK721129
• DB-047129
• BBL035732
• 1-benzyl-1H-indole-3-carboxylic acid

• MDL： MFCD00057094
• Inchi： 1S/C16H13NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h1-9,11H,10H2,(H,18,19)
• InChI Key： LVYDDRHDOKXFMW-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21)=O
• BRN： 0404957

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 496.3±28.0 °C at 760 mmHg
• Flash Point: 254.0±24.0 °C
• PSA: 42.23000
• LogP: 3.38780
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-benzyl-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：NL5995800
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives